Cas no 13877-94-6 (5-Oxatricyclo[8.2.0.04,6]dodecane,4,12,12-trimethyl-9-methylene-)

5-Oxatricyclo[8.2.0.04,6]dodecane,4,12,12-trimethyl-9-methylene- structure
13877-94-6 structure
Product Name:5-Oxatricyclo[8.2.0.04,6]dodecane,4,12,12-trimethyl-9-methylene-
CAS No:13877-94-6
MF:C15H24O
MW:220.350464820862
CID:231532
Update Time:2025-04-19

5-Oxatricyclo[8.2.0.04,6]dodecane,4,12,12-trimethyl-9-methylene- Chemical and Physical Properties

Names and Identifiers

    • 5-Oxatricyclo[8.2.0.04,6]dodecane,4,12,12-trimethyl-9-methylene-
    • 4,12,12-Trimethyl-9-methylene-5-oxatricyclo[8.2.0.0<sup>4,6</sup>]dodecane
    • 4,5-epoxy-4,11,11-trimethyl-8-methylenebicyclo[7.2.0]undecane
    • (1R,4S,7R,11S)-3,3,7,11-tetramethyltricyclo[5.4.0.04,11]undecan-1-ol
    • (1R,4S,7R,11S)-3,3,7,11-tetramethyltricyclo< 5.4.0.04,11> undecan-1-ol
    • (1R,4SR,5SR,9S)-4,5-epoxycaryophyllene
    • 1,4-Ethano-3aH-inden-3a-ol, octahydro-2,2,4,7a-tetramethyl-, (1S-(1alpha,3abeta,4alpha,7abeta))-
    • 5,6-epoxy-5,6-dihydrocaryophyllene
    • 6,7-epoxycaryophyll-3(15)-ene
    • AC1MIZND
    • acetylginsenol
    • CHEMBL470270
    • Einecs 237-642-8
    • Inchi: 1S/C15H24O/c1-10-5-6-13-15(4,16-13)8-7-12-11(10)9-14(12,2)3/h11-13H,1,5-9H2,2-4H3
    • InChI Key: NVEQFIOZRFFVFW-UHFFFAOYSA-N
    • SMILES: O1C2CCC(=C)C3CC(C)(C)C3CCC12C

Computed Properties

  • Exact Mass: 220.183
  • Monoisotopic Mass: 220.183
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.5A^2

Experimental Properties

  • Density: 0.98
  • Boiling Point: 279.7°Cat760mmHg
  • Flash Point: 119.7°C
  • PSA: 12.53000
  • LogP: 3.93640
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